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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Acetylcedrene, a synthetic
fragrance ingredient, and its application in perfumery and fine fragrances. The information is
intended for researchers, scientists, and professionals involved in fragrance development.

Introduction to Acetylcedrene

Acetylcedrene, also known as Methyl Cedryl Ketone, is a widely used synthetic aromatic
compound valued for its rich, warm, and persistent woody and ambery scent profile.[1] It is a
colorless to pale yellow liquid with a strong and long-lasting aroma.[2] Chemically, it is an
unsaturated ketone with a bridged ring structure.[2] Its excellent tenacity and diffusive
properties make it a valuable fixative and enhancer in a variety of fragrance formulations.[1]

Odor Profile: Woody, ambery, musky, with hints of cedar.[3][4][5]

Quantitative Data

The following tables summarize the key quantitative data for Acetylcedrene, facilitating its
effective use in fragrance formulations.

Table 1: Physical and Chemical Properties of Acetylcedrene
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Property Value Reference
CAS Number 32388-55-9 [1][6]
Molecular Formula C17H260 [61[7]
Molecular Weight 246.39 g/mol [6]
Appearance Colorless to pale yellow liquid [21[31[7]
Specific Gravity (20°C) 0.996 - 1.010 [5]
Refractive Index (20°C) 1.517 -1.521 [5]
Boiling Point 348 - 349 °C (estimated) [5]
Flash Point 156.11 °C (TCC) [5]
Solubility Soluble in alcohol; Insoluble in 1]
water

Substantivity on paper 400 hours [5]

Table 2: Toxicological Data for Acetylcedrene
Endpoint Value Reference
LD50 Oral (rat) > 5.2 ml/kg [6]
LD50 Dermal (rabbit) > 2 g/kg [6]

Genotoxicity

Not genotoxic

[8]

Repeated Dose Toxicity
(NOAEL)

20.28 mg/kg/day

[8]

Applications in Fragrance Formulations

Acetylcedrene is a versatile ingredient used across a wide range of product categories.[1][9]

e Fine Fragrances: It serves as a cornerstone in many fine fragrance compositions, particularly
in masculine and unisex scents, providing a sophisticated woody and ambery base note.[1]
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e Personal Care Products: Due to its stability and pleasant aroma, it is incorporated into
soaps, detergents, shampoos, lotions, creams, and deodorants.[1][2][9]

e Home Fragrances: It is used in air fresheners, candles, and diffusers to create a warm and
inviting atmosphere.[9]

Function in a Composition:

» Fixative: Its low volatility and high substantivity help to anchor more volatile top and middle
notes, increasing the overall longevity of the fragrance.[1][7]

o Enhancer/Modifier: It can boost and round out the overall aroma profile, adding depth and
complexity.[1][7] It blends well with other woody, balsamic, and mossy notes.[2]

Experimental Protocols

The following are generalized protocols for evaluating the performance of fragrances
containing Acetylcedrene.

4.1. Protocol for Evaluating Fragrance Tenacity on Skin

Panelist Selection: Recruit a panel of at least 10 trained sensory analysts.

Sample Preparation: Prepare a 10% solution of the fragrance oil containing Acetylcedrene
in ethanol. Prepare a control sample without Acetylcedrene.

Application: Apply 0.1 ml of the test fragrance and the control to separate, marked areas on
the panelists' forearms.

Evaluation: Have panelists evaluate the intensity of the fragrance at regular intervals (e.g., O,
1, 2, 4,6, 8, and 24 hours) on a scale of 0 (no odor) to 9 (very strong).

Data Analysis: Plot the average intensity ratings over time for both the test and control
fragrances to compare their evaporation profiles and the fixative effect of Acetylcedrene.

4.2. Protocol for Stability Testing in a Product Base (e.g., Lotion)
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o Sample Preparation: Prepare two batches of the lotion base. Incorporate the fragrance oil
with Acetylcedrene into one batch at a typical concentration (e.g., 0.5-2.0%). The other
batch will serve as an unfragranced control.

o Accelerated Stability Testing: Store samples of both batches under different conditions:
o Elevated temperature: 40°C for 3 months.
o UV light exposure: In a UV light cabinet for a specified duration.
o Room temperature (as a control).

o Evaluation: At regular intervals (e.g., 1, 2, and 3 months), evaluate the samples for any
changes in:

[¢]

Odor: Compare the odor of the aged samples to a fresh sample.

[e]

Color: Visually inspect for any color changes.

o

pH: Measure the pH of the lotion.

[¢]

Viscosity: Measure the viscosity using a viscometer.

o Data Analysis: Document any significant changes in the parameters over time to assess the
stability of the fragrance in the product base.

Diagrams

The following diagrams illustrate the role and relationships of Acetylcedrene in fragrance
creation.
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Caption: Workflow of fragrance creation incorporating Acetylcedrene.
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Caption: Logical relationships of Acetylcedrene with other fragrance notes and functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Acetylcedrene in
Perfumery and Fine Fragrances]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664338#application-of-acetylcedrene-in-perfumery-
and-fine-fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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